Cas no 878465-62-4 (4-(2-Chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one)
4-(2-Chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-chloropropanoyl)-3,4-dihydroquinoxalin-2(1H)-one
- 4-(2-chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one
- Z147651998
- 878465-62-4
- EN300-23091
- AKOS009075987
- 981-143-4
- G38815
- UPCMLD0ENAT5544120:001
- 4-(2-CHLOROPROPANOYL)-1,3-DIHYDROQUINOXALIN-2-ONE
- CS-0240992
- 4-(2-Chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one
-
- MDL: MFCD08245260
- Inchi: 1S/C11H11ClN2O2/c1-7(12)11(16)14-6-10(15)13-8-4-2-3-5-9(8)14/h2-5,7H,6H2,1H3,(H,13,15)
- InChI Key: WAXPDZKONOCMDU-UHFFFAOYSA-N
- SMILES: ClC(C)C(N1CC(NC2C=CC=CC1=2)=O)=O
Computed Properties
- Exact Mass: 238.0509053Da
- Monoisotopic Mass: 238.0509053Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 49.4Ų
4-(2-Chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM472848-250mg |
4-(2-chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one |
878465-62-4 | 95%+ | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM472848-500mg |
4-(2-chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one |
878465-62-4 | 95%+ | 500mg |
$*** | 2023-05-29 | |
| Chemenu | CM472848-1g |
4-(2-chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one |
878465-62-4 | 95%+ | 1g |
$*** | 2023-05-29 | |
| Enamine | EN300-23091-0.05g |
4-(2-chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one |
878465-62-4 | 95% | 0.05g |
$46.0 | 2024-06-20 | |
| Enamine | EN300-23091-0.1g |
4-(2-chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one |
878465-62-4 | 95% | 0.1g |
$73.0 | 2024-06-20 | |
| Enamine | EN300-23091-0.25g |
4-(2-chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one |
878465-62-4 | 95% | 0.25g |
$105.0 | 2024-06-20 | |
| Enamine | EN300-23091-0.5g |
4-(2-chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one |
878465-62-4 | 95% | 0.5g |
$197.0 | 2024-06-20 | |
| Enamine | EN300-23091-1.0g |
4-(2-chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one |
878465-62-4 | 95% | 1.0g |
$284.0 | 2024-06-20 | |
| Enamine | EN300-23091-2.5g |
4-(2-chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one |
878465-62-4 | 95% | 2.5g |
$558.0 | 2024-06-20 | |
| Enamine | EN300-23091-5.0g |
4-(2-chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one |
878465-62-4 | 95% | 5.0g |
$825.0 | 2024-06-20 |
4-(2-Chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 4-(2-Chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one
4-(2-Chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 878465-62-4): A Comprehensive Overview
4-(2-Chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 878465-62-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.
The quinoxaline scaffold is a privileged structure in drug discovery, and modifications to this core framework can lead to compounds with enhanced pharmacological profiles. In the case of 4-(2-Chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one, the introduction of a 2-chloropropanoyl group at the 4-position of the tetrahydroquinoxaline ring significantly alters its physicochemical properties and biological activity.
Recent studies have highlighted the potential of 4-(2-Chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.
In addition to its anticancer properties, 4-(2-Chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one has also shown promise as an antiviral agent. Research conducted at the National Institutes of Health (NIH) found that this compound effectively inhibits the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.
The pharmacokinetic profile of 4-(2-Chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one has been extensively studied to understand its bioavailability and metabolic stability. Preclinical data indicate that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as a therapeutic agent. However, further studies are needed to optimize its formulation and delivery methods for clinical use.
From a synthetic chemistry perspective, the preparation of 4-(2-Chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one involves a multi-step process that includes the formation of the quinoxaline core followed by functionalization with the 2-chloropropanoyl group. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For example, one approach involves the condensation of 1,2-diaminobenzene with an appropriate aldehyde or ketone to form the quinoxaline ring, followed by acylation with 2-chloropropionyl chloride.
The safety profile of 4-(2-Chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one is an important consideration for its potential use in therapeutic applications. Preclinical toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety assessments are required to ensure its safe use in humans.
In conclusion, 4-(2-Chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 878465-62-4) represents a promising lead compound in the development of novel therapeutics for cancer and viral infections. Its unique structural features and favorable biological activities make it an attractive candidate for further preclinical and clinical evaluation. Ongoing research aims to optimize its pharmacological properties and explore its full therapeutic potential.
878465-62-4 (4-(2-Chloropropanoyl)-1,2,3,4-tetrahydroquinoxalin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)